Cas no 2137606-94-9 (2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid)

• Product Name: 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid
• CAS No: 2137606-94-9
• MF: C₇H₈F₂N₂O₃
• MW: 206.146828651428
• CID: 6136635
• PubChem ID: 165789204
• Update Time: 2025-06-08

2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137606-94-9
• EN300-788376
• 2,2-difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid
• 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid

• Inchi： 1S/C7H8F2N2O3/c8-7(9,6(12)13)3-10-1-5-2-14-4-11-5/h2,4,10H,1,3H2,(H,12,13)
• InChI Key： QDLVYGADVGIRCP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC1=COC=N1)F

Computed Properties

• Exact Mass: 206.05029845g/mol
• Monoisotopic Mass: 206.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid

Research Brief on 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid (CAS: 2137606-94-9)

2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid (CAS: 2137606-94-9) is a novel fluorinated amino acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group and an oxazole moiety, has shown promising potential in various therapeutic applications. The integration of fluorine atoms into the molecular structure is known to enhance metabolic stability, bioavailability, and binding affinity, making this compound a valuable candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid. Researchers have employed advanced synthetic strategies to optimize the yield and purity of the compound, with particular emphasis on the stereoselective introduction of the difluoromethyl group. The compound's mechanism of action has been investigated in the context of enzyme inhibition, with preliminary results suggesting its efficacy as a modulator of key metabolic pathways. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.

In vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid. The compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. Notably, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders. Ongoing research aims to explore its therapeutic potential in areas such as oncology, infectious diseases, and neurodegenerative conditions.

The structural versatility of 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid also makes it a valuable tool for chemical biology studies. Researchers have utilized this compound as a probe to investigate protein-ligand interactions and to develop novel biosensors. Its fluorescent properties, derived from the oxazole ring, enable real-time monitoring of biological processes, providing insights into cellular dynamics and signaling pathways.

Despite the promising advancements, challenges remain in the clinical translation of 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 2,2-Difluoro-3-{[(1,3-oxazol-4-yl)methyl]amino}propanoic acid (CAS: 2137606-94-9) represents a cutting-edge innovation in the field of chemical biology and medicinal chemistry. Its unique structural attributes and broad therapeutic potential position it as a promising candidate for future drug development. Continued research and interdisciplinary collaboration will be pivotal in unlocking its full potential and addressing the current limitations.